Potassium 3-(phenylcarbamoyl)benzoate

• IUPAC Name: potassium;3-(phenylcarbamoyl)benzoate
• InChI: InChI=1S/C14H11NO3.K/c16-13(15-12-7-2-1-3-8-12)10-5-4-6-11(9-10)14(17)18;/h1-9H,(H,15,16)(H,17,18);/q;+1/p-1
• InChI Key: GHZGQGRTHTXYCR-UHFFFAOYSA-M
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)C(=O)[O-].[K+]
• Molecular Formula: C14H10KNO3
• Molecular Weight: 279.33 g/mol

Description

Potassium 3-(phenylcarbamoyl)benzoate is a chemical compound with the molecular formula C14H10KNO3 and a molecular weight of 279.33. It is used in scientific research, with diverse applications in fields such as pharmaceuticals, organic synthesis, and material science.

Synthesis Analysis

The synthesis of benzamides, which includes compounds like this compound, can be achieved through direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H11NO3.K/c16-13(15-12-7-2-1-3-8-12)10-5-4-6-11(9-10)14(17)18;/h1-9H,(H,15,16)(H,17,18);/q;+1/p-1. This code provides a detailed description of the molecule’s structure.

Scientific Research Applications

Reaction Mechanisms and Kinetics

• Studies have explored the reactivity of potassium aryloxides with aryl benzoates in different solvents, revealing intricate enthalpy–entropy correlations and proposing multi-step reaction mechanisms. For example, the research by Khalfina and Vlasov (2013) delved into the temperature dependencies of these reactions in dimethylformamide (DMF), providing insights into the substituent effects and the formation of spiro-σ-complexes in certain conditions (Khalfina & Vlasov, 2013).

Conversion and Pharmacokinetics

• Investigations into the conversion and pharmacokinetics profiles of potassium benzoate derivatives have been conducted to understand their behavior in biological systems. For instance, Li et al. (2017) studied a novel pro-drug of 3-n-butylphthalide, demonstrating its conversion and pharmacokinetics profiles in rats and dogs, which could inform the development of therapeutic agents (Li et al., 2017).

Synthesis Applications

• Research on the synthesis of specific esters using potassium-promoted catalysts highlights the utility of potassium benzoates in chemical synthesis. Bhanawase and Yadav (2017) demonstrated the efficient synthesis of 2-methoxy phenyl benzoate from guaiacol and benzoic anhydride using potassium-promoted hydrotalcite, showcasing the clean and green aspects of this process (Bhanawase & Yadav, 2017).

Coordination Chemistry

• The coordination chemistry of sodium and potassium with organic anions has been explored to understand complexation processes, which could have implications for the development of new materials or chemical sensors. Poonia's research (1977) on sodium and potassium ions' in vitro chemistry with organic anions such as benzoate offers valuable insights into the stoichiometries and environmental influences on complex formation (Poonia, 1977).

Nanomaterials and Electrochemical Applications

• The development of nanohybrid complexes involving potassium and other metals for potential use in biomedical and electrochemical applications is an area of growing interest. Srivastava et al. (2022) synthesized nanohybrid La2O3-K complexes, highlighting the role of potassium in neurotransmission and its potential application in MRI techniques (Srivastava et al., 2022).